Cas no 733746-65-1 (2-Pyridinesulfonicacid, 5-methyl-)

2-Pyridinesulfonicacid, 5-methyl- structure
733746-65-1 structure
Product Name:2-Pyridinesulfonicacid, 5-methyl-
CAS No:733746-65-1
MF:C6H7NO3S
MW:173.189680337906
CID:559485
PubChem ID:12110543
Update Time:2025-04-19

2-Pyridinesulfonicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinesulfonicacid, 5-methyl-
    • 5-Methylpyridine-2-sulfonic acid
    • 2-Pyridinesulfonicacid,5-methyl
    • DTXSID60477754
    • AKOS006305292
    • 733746-65-1
    • FT-0745505
    • AM101205
    • SCHEMBL2633881
    • 5-methyl-pyridine-2-sulfonic acid
    • Inchi: 1S/C6H7NO3S/c1-5-2-3-6(7-4-5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
    • InChI Key: XYDHSCZUHCZWHJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CN=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 173.01500
  • Monoisotopic Mass: 173.01466426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.64000
  • LogP: 1.71750
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